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Compound of Interest

Compound Name: 3-Ethenylcyclohexan-1-amine

Cat. No.: B13077262

Get Quote

Technical Safety Analysis: 3-Ethenylcyclohexan-
1-amine
A Predictive Toxicology & Handling Framework for Novel Intermediates

Executive Summary & Chemical Architecture
3-Ethenylcyclohexan-1-amine (also known as 3-Vinylcyclohexylamine) represents a

bifunctional chemical intermediate often utilized in the synthesis of advanced polymers and

pharmaceutical pharmacophores. Its structure combines a nucleophilic primary amine with a

reactive vinyl group on a cyclohexane scaffold.

This guide addresses a critical gap in standard safety literature: the handling of "dual-threat"

molecules where specific experimental toxicity data may be sparse. By applying Structure-

Activity Relationship (SAR) principles, we derive a safety profile that treats this molecule as a

corrosive sensitizer with significant polymerization potential.
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Parameter Detail

IUPAC Name 3-Ethenylcyclohexan-1-amine

Common Synonyms
3-Vinylcyclohexylamine; 3-Vinylcyclohexan-1-

amine

CAS Number
1391328-84-9 (Specific isomer); 100-40-3

(Parent Vinylcyclohexene reference)

Molecular Formula C₈H₁₅N

Molecular Weight ~125.21 g/mol

Physical State Colorless to pale yellow liquid (Predicted)

Functional Groups Primary Amine (-NH₂), Alkene (-CH=CH₂)

Hazard Identification: The "Dual-Threat" Profile
In the absence of a fully validated REACH dossier for this specific isomer, safety protocols

must be grounded in the Functional Group Contribution Method. We must assume the worst-

case hazards associated with its constituent parts: the alkalinity of cyclohexylamine and the

reactivity of vinyl monomers.

Derived GHS Classification
Based on SAR analysis of analogous structures (e.g., Cyclohexylamine, Allylamine).
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Hazard Class Category
Hazard Statement
(H-Code)

Mechanism /
Justification

Skin Corrosion 1B

H314: Causes severe

skin burns and eye

damage.

Primary amines

typically exhibit pH >

11.5, causing rapid

saponification of skin

lipids (liquefactive

necrosis).

Eye Damage 1
H318: Causes serious

eye damage.[1]

Direct alkaline attack

on the cornea;

irreversible opacity

risk.

Flammable Liquid 3 or 4

H226/H227:

Flammable/Combustib

le liquid.

Estimated Flash Point:

45°C–60°C (based on

MW and polarity).

Skin Sensitization 1
H317: May cause an

allergic skin reaction.

The vinyl group acts

as a Michael acceptor

(electrophile) capable

of haptenizing skin

proteins.

Acute Tox (Oral) 4
H302: Harmful if

swallowed.

Consistent with cyclic

amine toxicity profiles.

The Toxicological Mechanism
The danger of 3-Ethenylcyclohexan-1-amine lies in its ability to attack biological tissue via

two distinct pathways:

Alkaline Hydrolysis (Immediate): The amine group protonates upon contact with moisture on

the skin/mucosa, generating hydroxide ions (

). This dissolves fatty tissues and denatures proteins immediately.

Michael Addition (Delayed/Systemic): The vinyl group (
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) is susceptible to nucleophilic attack by biological thiols (e.g., glutathione) or amines in
DNA/proteins. This alkylation mechanism is the primary driver for sensitization and potential
genotoxicity.

Reactivity & Storage: The Polymerization Risk
Unlike simple amines, this molecule carries its own polymerization trigger. The amine group of

one molecule can theoretically attack the vinyl group of another (self-Michael addition), or the

vinyl groups can undergo radical polymerization if stabilizers are depleted.

Visualization: Reactivity Pathways
The following diagram illustrates the competing reactive pathways that dictate storage and

incompatibility logic.
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Figure 1: Reactivity pathways highlighting the incompatibility with oxidizers and the risk of

exothermic polymerization.

Storage Protocol
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Atmosphere: Store under Inert Gas (Argon/Nitrogen). Oxygen promotes radical formation on

the vinyl group and oxidation of the amine.

Temperature: Refrigerate (2–8°C). Heat accelerates the autopolymerization rate.

Stabilizers: Check if the commercial supply is stabilized (e.g., with BHT or Hydroquinone). If

distilled, the stabilizer is removed, and the distillate must be used immediately or re-

stabilized.

Incompatibilities: Segregate strictly from Acids (violent heat generation), Acid Chlorides

(violent reaction), and Peroxides (initiation of polymerization).

Safe Handling & Engineering Controls
Reliance on PPE alone is a failure of safety planning. Engineering controls are the primary

defense against volatile, corrosive amines.

Ventilation Requirements
Fume Hood: Mandatory. Minimum face velocity of 100 fpm (0.5 m/s).

Scrubbing: If used in large quantities (>100g), exhaust should pass through an acid scrubber

to neutralize amine vapors before release.

PPE Selection Matrix
Standard nitrile gloves are often insufficient for prolonged contact with unsaturated amines and

cyclic solvents.
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PPE Layer Recommendation Rationale

Gloves (Splash) Nitrile (Double gloved)

Acceptable for incidental

splash only. Change

immediately upon contact.

Gloves (Immersion) Laminate (Silver Shield/EVOH)

Cyclic amines can permeate

nitrile. Laminate films provide

>4h breakthrough time.

Eye Protection Goggles + Face Shield

Safety glasses are insufficient.

Vapors can cause "blue haze"

(corneal edema) even without

liquid splash.

Body Chem-Resistant Apron
Tyvek or similar to prevent

clothing saturation.

Visualization: Exposure Response Logic
A decision tree for immediate response to exposure events.

Exposure Event

Identify Contact Type

Skin Contact Eye Contact Inhalation

1. Drench (15 min)
2. Discard Leather/Clothing

3. Do NOT Neutralize

1. Irrigate (15-30 min)
2. Hold Eyelids Open

3. Consult Ophthalmologist

1. Fresh Air
2. Oxygen if hypoxic

3. Monitor for Edema (Delayed)
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Figure 2: Immediate response protocols. Note the prohibition on neutralizing skin burns

(exothermic risk).

Experimental Deactivation & Waste Disposal
Never dispose of 3-Ethenylcyclohexan-1-amine directly into organic solvent waste streams

containing acetone or chloroform, as dangerous reactions may occur.

Quenching Protocol:

Dilution: Dilute the waste amine into a beaker of ice-cold water (slowly).

Neutralization: Slowly add 1M Hydrochloric Acid (HCl) or Sulfuric Acid (

) while stirring and monitoring temperature.

Endpoint: Adjust pH to ~6–8. The amine is now converted to its non-volatile ammonium salt

(e.g., 3-ethenylcyclohexylammonium chloride).

Disposal: This aqueous salt solution can often be disposed of via standard aqueous waste

streams, subject to local regulations (EPA/RCRA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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